Cas no 514801-24-2 (2-(4-Methyl-2-nitrophenoxy)propanoic acid)
2-(4-Methyl-2-nitrophenoxy)propanoic acid is a nitrophenoxy-substituted propanoic acid derivative with applications in organic synthesis and agrochemical research. Its structure features a methyl group at the 4-position and a nitro group at the 2-position of the phenoxy ring, contributing to its reactivity as an intermediate in the synthesis of herbicides and other specialized compounds. The compound's nitro and carboxyl functional groups enable versatile chemical modifications, making it useful for derivatization studies. It is typically handled under controlled conditions due to its potential sensitivity to light and heat. Purity and stability are critical for consistent performance in research applications.
514801-24-2 structure
Product Name:2-(4-Methyl-2-nitrophenoxy)propanoic acid
CAS No:514801-24-2
MF:C10H11NO5
MW:225.198043107986
CID:935402
Update Time:2025-06-09
2-(4-Methyl-2-nitrophenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methyl-2-nitrophenoxy)propanoic acid
- AC1MYDC9
- ALBB-000824
- BBL016842
- CTK4J4322
- MolPort-000-889-498
- Oprea1_369041
- SBB030019
- STK435953
-
- Inchi： 1S/C10H11NO5/c1-6-3-4-9(8(5-6)11(14)15)16-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
- InChI Key： QWOCFVIACPYANN-UHFFFAOYSA-N
- SMILES： O(C(C(=O)O)C)C1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.06400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 92.35000
- LogP: 2.27830
2-(4-Methyl-2-nitrophenoxy)propanoic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-(4-Methyl-2-nitrophenoxy)propanoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Methyl-2-nitrophenoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B499495-100mg |
2-(4-methyl-2-nitrophenoxy)propanoic Acid |
514801-24-2 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499495-500mg |
2-(4-methyl-2-nitrophenoxy)propanoic Acid |
514801-24-2 | 500mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B499495-1g |
2-(4-methyl-2-nitrophenoxy)propanoic Acid |
514801-24-2 | 1g |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM113036-5g |
2-(4-methyl-2-nitrophenoxy)propanoic acid |
514801-24-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM113036-10g |
2-(4-methyl-2-nitrophenoxy)propanoic acid |
514801-24-2 | 95% | 10g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1254435-1g |
2-(4-METHYL-2-NITROPHENOXY)PROPANOIC ACID |
514801-24-2 | 95% | 1g |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1254435-5g |
2-(4-METHYL-2-NITROPHENOXY)PROPANOIC ACID |
514801-24-2 | 95% | 5g |
$650 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388369-1g |
2-(4-Methyl-2-nitrophenoxy)propanoic acid |
514801-24-2 | 95+% | 1g |
￥1848.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388369-5g |
2-(4-Methyl-2-nitrophenoxy)propanoic acid |
514801-24-2 | 95+% | 5g |
￥7095.00 | 2024-05-10 | |
| Crysdot LLC | CD12066306-5g |
2-(4-Methyl-2-nitrophenoxy)propanoic acid |
514801-24-2 | 95+% | 5g |
$297 | 2024-07-24 |
2-(4-Methyl-2-nitrophenoxy)propanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
514801-24-2 (2-(4-Methyl-2-nitrophenoxy)propanoic acid) Related Products
- 13212-57-2(2-(2-Nitrophenoxy)propanoic acid)
- 812642-66-3(2-(4-Formyl-2-methoxy-6-nitrophenoxy)propanoic acid)
- 71659-83-1(2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
